Cas no 331-89-5 (3-(3,4-Dihydroxyphenyl)prop-2-enoic acid)

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid structure
331-89-5 structure
Product Name:3-(3,4-Dihydroxyphenyl)prop-2-enoic acid
CAS No:331-89-5
MF:C9H8O4
MW:180.157423019409
CID:917686
Update Time:2023-08-02

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(3,4-dihydroxyphenyl)prop-2-enoic acid
    • 3-(3,4-dihydroxyphenyl)prop-2-enoic acid
    • Spectrum_001686
    • SpecPlus_000528
    • Spectrum2_001612
    • Prestwick1_000902
    • Spectrum4_001694
    • DSSTox_CID_231
    • Prestwick0_000902
    • DSSTox_RID_75447
    • 3,4-dihydroxy cinnamic acid
    • DSSTox_GSID_20231
    • KBioSS_002166
    • KBioGR_001988
    • KSC223S2D
    • DivK1c_006624
    • SPBio_001643
    • SPBio_002943
    • KBio2_002166
    • KBio2_004734
    • KBio1_001568
    • KBio2_007302
    • trans-3,4-Dihydroxycinn
    • 3-(3,4-Dihydroxyphenyl)prop-2-enoic acid
    • Inchi: 1S/C9H8O4/c10-7-3-1-6(5-8(7)11)2-4-9(12)13/h1-5,10-11H,(H,12,13)
    • InChI Key: QAIPRVGONGVQAS-UHFFFAOYSA-N
    • SMILES: OC1=C(C=CC(C=CC(=O)O)=C1)O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 212
  • XLogP3: 1.2
  • Topological Polar Surface Area: 77.8

Experimental Properties

  • Melting Point: 211-213 °C (dec.)(lit.)
  • Solubility: ethanol: 50 mg/mL

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid Security Information

3-(3,4-Dihydroxyphenyl)prop-2-enoic acid Related Literature

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